Cas no 1446-84-0 (1,3-Benzodioxole-5-propanol,b-methyl-)

1,3-Benzodioxole-5-propanol,b-methyl- structure
1446-84-0 structure
Product Name:1,3-Benzodioxole-5-propanol,b-methyl-
CAS No:1446-84-0
MF:C11H14O3
MW:194.227063655853
CID:159874
PubChem ID:225838
Update Time:2025-04-19

1,3-Benzodioxole-5-propanol,b-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-5-propanol,b-methyl-
    • 3-(1,3-benzodioxol-5-yl)-2-methylpropan-1-ol
    • 3-benzo[1,3]dioxol-5-yl-2-methyl-propan-1-ol
    • 3-(1,3-benzodioxol-5-yl)-2-methylpropanol
    • 3-(benzo[1,3]dioxol-5-yl)-2-methylpropanol
    • AC1L5EBT
    • AC1Q6ZXO
    • AG-J-16750
    • AGN-PC-014SCA
    • AR-1E6515
    • CTK4C4171
    • NSC15667
    • SureCN1472654
    • NSC-15667
    • 1446-84-0
    • 3-(2H-1,3-Benzodioxol-5-yl)-2-methylpropan-1-ol
    • SCHEMBL1472654
    • DTXSID90280137
    • Inchi: 1S/C11H14O3/c1-8(6-12)4-9-2-3-10-11(5-9)14-7-13-10/h2-3,5,8,12H,4,6-7H2,1H3
    • InChI Key: MXVLFOMMAUNPJY-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)CC(C)CO

Computed Properties

  • Exact Mass: 194.09432
  • Monoisotopic Mass: 194.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.181
  • Boiling Point: 316.7°Cat760mmHg
  • Flash Point: 145.3°C
  • Refractive Index: 1.554
  • PSA: 38.69
  • LogP: 1.58620
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